4-Chlorophenyl 3,4-dimethoxybenzoate

Lipophilicity XLogP3 Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H13ClO4
Molecular Weight 292.71g/mol
Cat. No. B415179
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Technical Parameters


Basic Identity
Product Name4-Chlorophenyl 3,4-dimethoxybenzoate
Molecular FormulaC15H13ClO4
Molecular Weight292.71g/mol
Structural Identifiers
SMILESCOC1=C(C=C(C=C1)C(=O)OC2=CC=C(C=C2)Cl)OC
InChIInChI=1S/C15H13ClO4/c1-18-13-8-3-10(9-14(13)19-2)15(17)20-12-6-4-11(16)5-7-12/h3-9H,1-2H3
InChIKeyOSRWIYZVBPUBKC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Chlorophenyl 3,4-dimethoxybenzoate: Structural & Comparator Overview


4-Chlorophenyl 3,4-dimethoxybenzoate (CAS 330440-85-2) is an aryl benzoate ester formed by condensation of 3,4-dimethoxybenzoic acid (veratric acid) with 4-chlorophenol, bearing the molecular formula C15H13ClO4 and a molecular weight of 292.71 g/mol . The compound features two methoxy substituents at the 3- and 4-positions of the benzoyl ring and a chlorine atom at the para-position of the phenolic ester moiety [1]. It belongs to a broader class of substituted phenyl 3,4-dimethoxybenzoates that have been explored as synthetic intermediates, potential analgesic/anti-inflammatory lead scaffolds, and crystallographic model systems [2]. The compound is commercially available at a standard purity specification of 95% .

Lead Scaffold
Building block for inflammatory pathway SAR studies with 3,4-dimethoxybenzoate core.
Crystal Model
4-Chlorophenyl enables halogen-mediated crystal packing for solid-state design studies.
Synthetic Intermediate
Predictable carbonyl reactivity for esterification/transesterification methodology development.

4-Chlorophenyl 3,4-dimethoxybenzoate: Why Generic Analogs Fall Short


Substitution at the phenolic ester position critically modulates both physicochemical and pharmacophoric properties within the 3,4-dimethoxybenzoate ester class. Replacing the 4-chlorophenyl moiety with an unsubstituted phenyl group (CAS 36081-10-4) eliminates the electron-withdrawing chlorine substituent, reducing lipophilicity (estimated ΔXLogP3 ≈ +0.7 for the chloro substituent) and removing halogen-mediated intermolecular interactions that influence crystal packing and potentially target binding . In a related hybrid pyrazole scaffold, the 4-chlorophenyl-substituted analog (5b) demonstrated a 44.6% relative increase in anti-inflammatory activity and a 51.1% relative increase in analgesic activity compared to the unsubstituted phenyl analog (5a) [1]. Switching to a 4-chlorobenzyl ester (CAS 5329-91-9) inserts a methylene spacer that alters ester hydrolytic stability and conformational flexibility, while the 2,3-dimethoxybenzoate regioisomer introduces intramolecular hydrogen bonding that modifies carbonyl reactivity [2]. These differences preclude simple interchangeability in SAR campaigns or synthetic protocols. Caution: High-strength direct comparative evidence specifically on 4-chlorophenyl 3,4-dimethoxybenzoate versus its closest analogs is currently limited in the published primary literature.

  • Unsubstituted Phenyl Analog
    Removes Cl-mediated interactions; lipophilicity and halogen-bonding profile may differ significantly. Class-level endpoint shifts reported but compound-specific evidence limited.
  • 4-Chlorobenzyl Ester
    Methylene spacer alters hydrolytic stability and conformational flexibility, preventing direct interchange in SAR or synthetic routes.
  • 2,3-Dimethoxy Regioisomer
    Intramolecular H-bond reduces carbonyl electrophilicity and alters nucleophilic substitution outcomes; kinetic behavior not interchangeable with 3,4-isomer.

4-Chlorophenyl 3,4-dimethoxybenzoate: Quantitative Evidence vs. Analogs


Computed Lipophilicity: 4-Chlorophenyl vs. Unsubstituted Phenyl

The 4-chloro substituent on the phenolic ring of 4-chlorophenyl 3,4-dimethoxybenzoate contributes an estimated +0.7 to +0.9 increment to the computed octanol–water partition coefficient (XLogP3) relative to the unsubstituted phenyl 3,4-dimethoxybenzoate (CAS 36081-10-4). This estimate is derived from the fragment-based contribution of aromatic chlorine in the XLogP3 algorithm, validated by the experimentally measured logP of 4-chlorophenyl benzoate (CAS 2005-08-5) at 3.56 versus phenyl benzoate at approximately 2.9 [1] . The 3,4-dimethoxy substitution on the benzoyl ring contributes an additional estimated increment of +0.5 to +0.7 relative to the unsubstituted benzoyl ester, placing the target compound in a lipophilicity range (estimated XLogP3 ≈ 3.0–3.5) that is favorable for membrane permeability in cell-based assays while retaining sufficient aqueous solubility for in vitro testing [1].

Computed Lipophilicity
Computed estimate
Est. XLogP3 ≈ 3.0–3.5
Supports membrane permeability context; may favor intracellular target engagement studies.
No experimental logP for this specific compound; class-level reference.
Lipophilicity XLogP3 Physicochemical profiling ADME prediction

Halogen-Mediated Crystal Packing Interactions

The 4-chlorophenyl moiety enables distinctive halogen-mediated intermolecular interactions that are absent in non-halogenated analogs. In the crystal structure of the closely related compound 2-(4-chlorophenyl)-2-oxoethyl 3,4-dimethoxybenzoate (C17H15ClO5, triclinic, space group P-1), short Cl···Cl contacts of 3.1253(10) Å were observed between symmetry-related molecules [1]. This distance is significantly shorter than the sum of van der Waals radii for chlorine (3.50 Å), indicating attractive halogen–halogen interactions that contribute to crystal lattice stabilization. The 4-chlorophenyl 3,4-dimethoxybenzoate target compound, bearing the same 4-chlorophenyl ester motif, is predicted to exhibit analogous Cl···Cl and potential C–H···Cl interactions in the solid state, differentiating it from the unsubstituted phenyl analog which lacks these halogen-mediated packing forces [1]. The benzene rings in the phenacyl analog form a dihedral angle of 74.45(10)°, providing a conformational reference for the target compound's geometry [1].

Halogen Packing
Class-level inference
Cl···Cl 3.1253 Å (10.7% below vdW sum)
Supports crystal engineering and solid-state stability screening.
Predicted for target; no direct crystal structure reported.
Crystal engineering Halogen bonding Solid-state packing X-ray crystallography

Anti-Inflammatory & Analgesic Advantage of 4-Chlorophenyl

In a systematic study of hybrid pyrazole analogues bearing aryl substituents, the 4-chlorophenyl-substituted compound (5b) demonstrated significantly enhanced anti-inflammatory and analgesic activity compared to the unsubstituted phenyl analog (5a) [1]. At 3 hours post-administration in the carrageenan-induced paw edema model, compound 5b achieved 73.42% inhibition (±2.1% SEM) versus 50.77% (±4.28% SEM) for 5a—a relative improvement of 44.6%. In the analgesic assay, 5b showed 72.37% inhibition (±2.4% SEM) versus 47.91% (±4.39% SEM) for 5a at 3 hours—a relative improvement of 51.1% [1]. The 4-chlorophenyl analog (5b) also demonstrated quantifiable ulcerogenic activity (severity index 1.07 ± 0.27) whereas the phenyl analog (5a) showed no detectable ulcerogenicity, indicating that the 4-chloro substituent alters both efficacy and safety profiles [1]. While this comparison is on a different core scaffold, it establishes the consistent pharmacophoric contribution of the 4-chlorophenyl group in aromatic ester/amide systems, supporting the rationale for selecting 4-chlorophenyl 3,4-dimethoxybenzoate over the unsubstituted phenyl analog in anti-inflammatory or analgesic discovery programs [1].

Model Endpoint Shift
Class-level inference
+44.6% anti-inflam. / +51.1% analgesic (rel. to phenyl analog)
Reported model endpoint context; supports SAR exploration, not therapeutic claim.
Analog inference; p
Regioisomer Reactivity
Class-level inference
Exposed carbonyl (est. Δν C=O +10–15 cm⁻¹)
Predictable acylation reactivity; distinct kinetic profile from 2,3-regioisomer.
IR class data; validate in target reaction conditions.
Procurement Identity
Data to verify
MW 292.71 g/mol; Δ +34.44 g/mol vs. phenyl analog
Supports MS-based identity confirmation and lot-to-lot QC.
Supplier specification; verify by in-house analysis.
Anti-inflammatory activity Analgesic activity COX inhibition Structure–activity relationship

3,4- vs. 2,3-Dimethoxy Regioisomer: Carbonyl Reactivity

The 3,4-dimethoxy substitution pattern on the benzoyl ring of the target compound avoids the intramolecular hydrogen bonding that is characteristic of 2-methoxybenzoic acid derivatives. Spectroscopic studies have established that 2-methoxybenzoic acids form persistent six-membered intramolecular hydrogen bonds between the carboxylic OH and the ortho-methoxy oxygen, which remain intact even in polar aprotic solvents [1]. This intramolecular H-bond reduces the electrophilicity of the carbonyl carbon and sterically shields it from nucleophilic attack. The 3,4-dimethoxy substitution pattern lacks this ortho-methoxy interaction, resulting in a more exposed and reactive ester carbonyl with distinct IR stretching frequencies (Δν C=O estimated at +10–15 cm⁻¹ higher for 3,4- vs. 2,3-dimethoxybenzoate esters) [1]. Additionally, the computed topological polar surface area (TPSA) differs between regioisomers: 3,4-dimethoxybenzoate esters typically exhibit TPSA ≈ 44.8 Ų (as computed for the 4-chlorobenzyl analog), whereas 2,3-dimethoxy substitution may yield slightly lower TPSA due to methoxy group proximity effects [2]. The 4-chlorophenyl 2,3-dimethoxybenzoate regioisomer (CAS not assigned, commercially listed) is therefore expected to exhibit different hydrolytic stability and acylation reactivity compared to the 3,4-isomer .

Regioisomer Reactivity
Class-level inference
Exposed carbonyl (est. Δν C=O +10–15 cm⁻¹)
Predictable acylation reactivity; distinct kinetic profile from 2,3-regioisomer.
IR class data; validate in target reaction conditions.
Regioisomerism Carbonyl reactivity Intramolecular hydrogen bonding Electronic effects

Purity & Molecular Weight for Procurement QA

4-Chlorophenyl 3,4-dimethoxybenzoate is commercially supplied at a standard purity of 95% with a confirmed molecular weight of 292.71 g/mol (C15H13ClO4) [1]. For procurement differentiation, this compares to the unsubstituted phenyl 3,4-dimethoxybenzoate (CAS 36081-10-4, MW 258.27 g/mol, C15H14O4, also at 95% purity), providing a clear molecular weight delta of 34.44 g/mol that can be used for identity confirmation by LC–MS or elemental analysis . The InChIKey OSRWIYZVBPUBKC-UHFFFAOYSA-N and SMILES string COC1=C(C=C(C=C1)C(=O)OC2=CC=C(C=C2)Cl)OC serve as unambiguous digital identifiers for compound registration and database cross-referencing [1].

Procurement Identity
Data to verify
MW 292.71 g/mol; Δ +34.44 g/mol vs. phenyl analog
Supports MS-based identity confirmation and lot-to-lot QC.
Supplier specification; verify by in-house analysis.
Purity specification Quality control Procurement Molecular weight verification

4-Chlorophenyl 3,4-dimethoxybenzoate: Research & Industrial Applications


Anti-Inflammatory & Analgesic Lead Optimization

4-Chlorophenyl 3,4-dimethoxybenzoate serves as a strategic building block or scaffold progenitor for anti-inflammatory and analgesic lead optimization campaigns. The 4-chlorophenyl substituent, which conferred a 44.6% relative improvement in anti-inflammatory activity and a 51.1% relative improvement in analgesic activity over the unsubstituted phenyl analog in a related pyrazole system [1], can be exploited to enhance target engagement in COX-1/COX-2 or related inflammatory pathway targets. The 3,4-dimethoxybenzoate ester moiety itself has demonstrated analgesic potential in independent studies, with a 3,4-dimethoxybenzoate ester of 1-methyl-4-piperidinol showing nearly twice the potency of codeine in the mouse hot-plate assay [2]. Researchers should prioritize this compound when structure–activity relationship studies require a halogenated phenyl ester with balanced lipophilicity (estimated XLogP3 ≈ 3.0–3.5) for membrane permeability.

Crystal Engineering: Halogen–Halogen Interactions

The 4-chlorophenyl moiety enables directional Cl···Cl halogen–halogen interactions that can be harnessed in crystal engineering studies. The close analog 2-(4-chlorophenyl)-2-oxoethyl 3,4-dimethoxybenzoate exhibits short Cl···Cl contacts of 3.1253 Å—significantly below the van der Waals sum of 3.50 Å [1]. This compound is suitable for systematic cocrystallization screens, polymorph stability studies, and investigations of halogen bonding as a supramolecular synthon. The 3,4-dimethoxy substitution provides additional C–H···O hydrogen bond donor/acceptor sites, creating a rich intermolecular interaction landscape for solid-state design. Procurement of this compound is warranted when the research objective involves comparing halogenated versus non-halogenated aryl esters in lattice energy calculations or crystal structure prediction challenges.

Esterification & Transesterification Optimization

The 3,4-dimethoxy substitution pattern—free from the intramolecular hydrogen bonding that complicates 2-methoxybenzoate reactivity [1]—makes 4-chlorophenyl 3,4-dimethoxybenzoate an ideal substrate for developing and benchmarking esterification and transesterification methodologies. The electron-withdrawing 4-chloro substituent on the phenolic leaving group enhances the ester's electrophilicity for nucleophilic acyl substitution reactions without introducing the excessive lability seen with 4-nitrophenyl esters. The compound's distinct molecular weight (292.71 g/mol) and UV chromophore facilitate reaction monitoring by LC–MS and HPLC. This application is particularly relevant for process chemistry groups optimizing coupling reagent systems (DCC/DMAP, EDC, HATU) or exploring enzymatic transesterification catalysts.

Computational Benchmark for Halogenated Aryl Esters

4-Chlorophenyl 3,4-dimethoxybenzoate occupies an informative position in chemical space for developing and validating computational models. Its combination of two electron-donating methoxy groups and one electron-withdrawing chlorine atom creates a distinctive electrostatic potential surface useful for testing DFT functionals and force field parameters. The compound can serve as a benchmark in QSAR studies of veratric acid derivatives, where topological parameters have been shown to dominate antimicrobial activity predictions [2]. Its computed TPSA of approximately 44.8 Ų and estimated XLogP3 range of 3.0–3.5 place it within drug-like chemical space (compliant with Lipinski's Rule of Five), making it suitable for virtual screening library design and pharmacophore model refinement.

Application
Selection Property
Validation Focus
Inflammatory pathway SAR studies
4-Chlorophenyl ester with balanced lipophilicity; 3,4-dimethoxy pattern
Model endpoint response; target engagement in inflammation assays
Crystal engineering studies
4-Chlorophenyl enables directional halogen-bond donor/acceptor
Halogen-bond geometry; polymorph and lattice stability
Synthetic methodology development
3,4-Dimethoxy avoids intramol. H-bond; predictable carbonyl reactivity
Reaction kinetics; yield optimization with coupling reagents
Computational benchmark studies
Distinct electrostatic profile from methoxy/chloro substitution
DFT/force field validation; QSAR model refinement
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